Cas no 1092345-97-5 (1-benzyl-3-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one)

• Product Name: 1-benzyl-3-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one
• CAS No: 1092345-97-5
• MF: C₂₂H₁₅Cl₃F₃N₃O₂
• MW: 516.727612733841
• CID: 5265016
• Update Time: 2025-10-18

1-benzyl-3-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one
• 1-benzyl-3-[3,5-dichloro-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]imidazolidin-2-one

• Inchi： 1S/C22H15Cl3F3N3O2/c23-16-9-15(31-7-6-30(21(31)32)12-13-4-2-1-3-5-13)10-17(24)19(16)33-20-18(25)8-14(11-29-20)22(26,27)28/h1-5,8-11H,6-7,12H2
• InChI Key： IKJWEGBWHPAGDO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)N1C(N(CC2C=CC=CC=2)CC1)=O)Cl)OC1C(=CC(C(F)(F)F)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 671
• XLogP3: 6.1
• Topological Polar Surface Area: 45.7

Additional information on 1-benzyl-3-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one

Introduction to 1-benzyl-3-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one (CAS No. 1092345-97-5) and Its Emerging Applications in Chemical Biology

The compound 1-benzyl-3-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one (CAS No. 1092345-97-5) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmacophores. This intricate molecular structure, characterized by its benzyl-substituted imidazolidinone core and a complex aromatic system, has garnered considerable attention due to its potential therapeutic applications. The presence of multiple functional groups, including chloro and trifluoromethyl substituents, as well as an oxygenated pyridine ring, contributes to its unique chemical properties and biological activity.

Recent research has highlighted the compound's promising role in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The 3,5-dichlorophenyl moiety and the 3-chloro-5-(trifluoromethyl)pyridin-2-yloxy group are particularly noteworthy, as they enhance the molecule's interactions with target proteins and enzymes. These structural features not only improve binding affinity but also contribute to favorable pharmacokinetic profiles, making the compound a valuable candidate for further investigation.

In the context of drug discovery, the imidazolidin-2-one scaffold is well-documented for its versatility in serving as a bioisostere for other heterocyclic systems. This adaptability allows for fine-tuning of biological activity through structural modifications. The current study focuses on leveraging computational chemistry and molecular docking techniques to predict potential binding interactions with key therapeutic targets. Preliminary simulations suggest that this compound may exert its effects by inhibiting enzymes involved in signal transduction pathways critical for disease progression.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of next-generation therapeutics. The combination of electronic and steric effects induced by the various substituents creates a unique chemical space that has not been extensively explored. By integrating machine learning models with experimental data, researchers aim to accelerate the optimization process, identifying derivatives with enhanced efficacy and reduced toxicity.

The synthesis of 1-benzyl-3-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one (CAS No. 1092345-97-5) presents both challenges and opportunities. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These approaches not only improve yield but also allow for greater control over regioselectivity, ensuring the precise placement of functional groups.

Evaluation of the compound's biological activity has been conducted using in vitro assays targeting key disease-related pathways. Initial results indicate significant inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. Furthermore, cell-based assays have revealed promising anti-proliferative properties in certain cancer cell lines, suggesting its potential as an anti-cancer agent.

The influence of substituent effects on the overall activity of this molecule has been systematically studied. The trifluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity due to its electron-withdrawing properties. Similarly, the chloro atoms contribute to lipophilicity and can improve membrane permeability, crucial factors for drug bioavailability. These observations underscore the importance of structure-function relationships in rational drug design.

Future directions in research include exploring the compound's potential in combination therapies, where it may synergize with existing treatments to achieve superior outcomes. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic effects and help identify possible side effects or off-target interactions.

The development of novel molecular entities like 1-benzyl-3-(3,5-dichloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)imidazolidin-2-one (CAS No. 1092345-97-5) underscores the dynamic interplay between synthetic chemistry, computational biology, and pharmacology. As our understanding of disease mechanisms evolves, so too does our capacity to design molecules that precisely address these challenges. This compound exemplifies how interdisciplinary approaches can lead to innovative solutions in chemical biology.